6-Oxaspiro[4.5]decan-9-OL
Overview
Description
6-Oxaspiro[4.5]decan-9-ol (CAS Number: 855398-58-2) is a chemical compound with the linear formula C9H16O2 . It belongs to the class of spiroacetals, which are essential structural elements in various natural products and often play a crucial role in their biological activity .
Synthesis Analysis
The stereoselective synthesis of 1,6,9-trioxaspiro[4.5]decane compounds, including 6-Oxaspiro[4.5]decan-9-ol, is an area of interest. These bicyclic ring systems are synthesized through specific reactions and strategies, contributing to our understanding of their properties and potential applications .
Chemical Reactions Analysis
Exploring the chemical reactivity of 6-Oxaspiro[4.5]decan-9-ol involves investigating its reactions with various reagents, catalysts, and conditions. Understanding its transformation pathways can provide insights into its potential applications .
Physical And Chemical Properties Analysis
Scientific Research Applications
C9H16O2\text{C}_9\text{H}_{16}\text{O}_2C9H16O2
and a molecular weight of 156.22 g/mol .Chemical Properties and Structure
6-Oxaspiro[4.5]decan-9-ol is a liquid compound with a boiling point of 262.8 ± 8.0 °C at 760 mmHg. Its IUPAC name is 6-oxaspiro[4.5]decan-9-ol, and its InChI code is 1S/C9H16O2/c10-8-3-6-11-9(7-8)4-1-2-5-9/h8,10H,1-7H2. It is primarily used in research and development .
Chemical Synthesis and Organic Chemistry
Spiro Ring Formation: The synthesis of spirocyclic compounds is an area of interest in organic chemistry. 6-Oxaspiro[4.5]decan-9-ol can be used as a model system for studying spiro ring formation reactions.
Ketalization Reactions: The compound’s ketalization through β-attack at C-2 has been studied . Understanding these reactions contributes to the development of synthetic methodologies.
Environmental Chemistry
Biodegradability: Studies on the environmental fate and biodegradability of this compound are essential. Understanding its behavior in natural systems informs risk assessment.
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 6-Oxaspiro[4.5]decan-9-OL is the mu-opioid receptor (MOR) . The MOR is a G protein-coupled receptor (GPCR) that is extensively expressed in the central nervous system . It plays a crucial role in mediating the effects of opioids, which are among the most effective analgesics in clinical use .
Mode of Action
6-Oxaspiro[4.5]decan-9-OL, also known as Oliceridine, is a novel MOR agonist . It selectively activates the G protein and β-arrestin signaling pathways . Compared to existing MOR agonists, Oliceridine exhibits approximately a threefold preference for the G pathway over β-arrestin . This selective activation is believed to produce therapeutic analgesic effects with reduced adverse effects .
Biochemical Pathways
The activation of the MOR by 6-Oxaspiro[4.5]decan-9-OL triggers a series of biochemical events. The G protein pathway, which is preferentially activated by this compound, is associated with the analgesic effects of opioids . On the other hand, the β-arrestin pathway, which is less activated by this compound, is associated with many of the adverse effects of opioids . Therefore, the selective activation of these pathways by 6-Oxaspiro[4.5]decan-9-OL may result in effective pain relief with fewer side effects .
Result of Action
The selective activation of the G protein pathway over the β-arrestin pathway by 6-Oxaspiro[4.5]decan-9-OL results in effective analgesia with reduced adverse effects . This is a significant advantage over traditional opioids, which activate both pathways equally and thus have a higher risk of adverse effects .
properties
IUPAC Name |
6-oxaspiro[4.5]decan-9-ol | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16O2/c10-8-3-6-11-9(7-8)4-1-2-5-9/h8,10H,1-7H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSDYJCBYXIBQAG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(C1)CC(CCO2)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701312071 | |
Record name | 6-Oxaspiro[4.5]decan-9-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701312071 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Oxaspiro[4.5]decan-9-OL | |
CAS RN |
855398-58-2 | |
Record name | 6-Oxaspiro[4.5]decan-9-ol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=855398-58-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Oxaspiro[4.5]decan-9-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701312071 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-oxaspiro[4.5]decan-9-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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